Cas no 493-88-9 (mesobiliverdin)

Mesobiliverdin is a linear tetrapyrrole compound derived from the catabolism of heme, closely related to biliverdin but lacking the vinyl groups at the C-3 and C-8 positions. It serves as an intermediate in the biosynthesis of urobilinoids and exhibits unique photophysical and redox properties. Mesobiliverdin is of interest in biochemical research due to its role in bile pigment metabolism and potential applications in studying oxidative stress and antioxidant mechanisms. Its structural stability and distinct spectral characteristics make it a valuable tool for spectroscopic analysis and enzymatic studies. The compound is also utilized in investigations of heme oxygenase pathways and related metabolic processes.

mesobiliverdin structure

Product Name:mesobiliverdin

CAS No:493-88-9

MF:C₃₃H₃₈N₄O₆

MW:586.678028583527

CID:932361

Update Time:2025-05-20

mesobiliverdin Chemical and Physical Properties

Names and Identifiers

- mesobiliverdin
- 3-[(2Z,5Z)-2-[[3-(2-carboxyethyl)-5-[(Z)-(3-ethyl-4-methyl-5-oxopyrrol-2-ylidene)methyl]-4-methyl-1H-pyrrol-2-yl]methylidene]-5-[(4-ethyl-3-methyl-5-oxopyrrol-2-yl)methylidene]-4-methylpyrrol-3-yl]pro
- Inchi： 1S/C33H38N4O6/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26/h13-15,34-35H,7-12H2,1-6H3,(H,37,42)(H,38,39)(H,40,41)/b24-13-,27-14-,28-15-
- InChI Key： CXSWQQWXIGDYEY-NSQVQWHSSA-N
- SMILES： O=C1C(C)=C(CC)/C(=C/C2=C(C)C(CCC(=O)O)=C(/C=C3/C(CCC(=O)O)=C(C)/C(=C/C4C(C)=C(C(N=4)=O)CC)/N/3)N2)/N1

Computed Properties

Exact Mass: 586.27934
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 43
Rotatable Bond Count: 11
Complexity: 1470
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 3
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 1001
XLogP3: 2.5

Experimental Properties

PSA: 161.48

mesobiliverdin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	M14136-25mg	Mesobiliverdin (microbial source)	493-88-9	25mg	5404CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	M14136-50mg	Mesobiliverdin (microbial source)	493-88-9	50mg	9618CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	M14136-100mg	Mesobiliverdin (microbial source)	493-88-9	100mg	16576CNY	2021-05-08
TRC	M225768-25mg	Mesobiliverdin	493-88-9	25mg	380.00	2021-08-03
TRC	M225768-50mg	Mesobiliverdin	493-88-9	50mg	605.00	2021-08-03
Frontier Specialty Chemicals	M14136-25 mg	Mesobiliverdin (microbial source)	493-88-9	25mg	$ 462.00	2022-11-04
Frontier Specialty Chemicals	M14136-50 mg	Mesobiliverdin (microbial source)	493-88-9	50mg	$ 810.00	2022-11-04
Frontier Specialty Chemicals	M14136-100 mg	Mesobiliverdin (microbial source)	493-88-9	100mg	$ 1,386.00	2022-11-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	M14136-25mg	Mesobiliverdin (microbial source)	493-88-9	25mg	5404.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	M14136-50mg	Mesobiliverdin (microbial source)	493-88-9	50mg	9618.0CNY	2021-07-10

mesobiliverdin Related Literature

1. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
2. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
3. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207
4. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
5. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548

Additional information on mesobiliverdin

Exploring Mesobiliverdin (CAS No. 493-88-9): Properties, Applications, and Research Insights

Mesobiliverdin (CAS No. 493-88-9) is a naturally occurring bile pigment and a key intermediate in the metabolic pathway of heme degradation. Structurally, it is a tetrapyrrole compound closely related to biliverdin and bilirubin, which are well-known for their roles in biological systems. The compound has garnered significant attention in biochemical and medical research due to its unique properties and potential applications.

One of the most intriguing aspects of mesobiliverdin is its role in antioxidant activity. Recent studies have highlighted its ability to scavenge free radicals, making it a subject of interest in anti-aging research and neuroprotection. Researchers are exploring its potential to mitigate oxidative stress, a key factor in neurodegenerative diseases like Alzheimer's and Parkinson's. This aligns with the growing public interest in natural antioxidants and brain health supplements.

In addition to its antioxidant properties, mesobiliverdin has been studied for its anti-inflammatory effects. Inflammation is a common thread in many chronic diseases, and the search for natural anti-inflammatory agents is a hot topic in both scientific and wellness communities. The compound's ability to modulate inflammatory pathways could make it a valuable candidate for therapeutic development.

The biochemical synthesis of mesobiliverdin is another area of active research. Scientists are investigating its production through enzymatic pathways and microbial fermentation, which could offer sustainable and scalable methods for its commercial production. This is particularly relevant given the increasing demand for bio-based chemicals and green chemistry solutions.

From a commercial perspective, mesobiliverdin is used in research laboratories and diagnostic kits. Its unique spectral properties make it useful in spectrophotometric assays and biomarker detection. The compound is also being explored for its potential in photodynamic therapy, a cutting-edge treatment for certain types of cancer.

The market for mesobiliverdin is expected to grow as more applications are discovered. Companies specializing in fine chemicals and biopharmaceuticals are investing in its production and purification. Additionally, the rise of personalized medicine and precision diagnostics is likely to drive demand for specialized compounds like mesobiliverdin.

For those interested in the technical details, mesobiliverdin has a molecular formula of C33H38N4O6 and a molecular weight of 610.68 g/mol. It is soluble in organic solvents like dimethyl sulfoxide (DMSO) and methanol, but poorly soluble in water. These properties are critical for its handling and application in laboratory settings.

In summary, mesobiliverdin (CAS No. 493-88-9) is a versatile compound with significant potential in biomedical research, therapeutics, and diagnostics. Its unique properties and growing applications make it a compound worth watching in the coming years. Whether you're a researcher, a healthcare professional, or simply curious about natural compounds, mesobiliverdin offers a fascinating glimpse into the intersection of chemistry and biology.